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Compound of Interest

Compound Name: Veratridine

Cat. No.: B1662332 Get Quote

Veratridine is a potent neurotoxin that requires stringent safety measures to prevent exposure.

[1] This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes detailed operational and disposal

plans to ensure the safe handling of this hazardous chemical.

Quantitative Data Summary
The following table summarizes key quantitative data for Veratridine, providing a quick

reference for its toxicity and solubility.
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Property Value Species/Solvent Reference

Acute Toxicity (LD50)

Intraperitoneal 3.5 mg/kg Rat [1]

Intraperitoneal 1.35 mg/kg Mouse [1]

Subcutaneous 6.3 mg/kg Mouse [1]

Intravenous (LD) 19 µg/kg Dog [1]

Solubility

50 mg/mL Ethanol [2]

Soluble Ethanol [1]

Does not mix with

water
Water [1]

Personal Protective Equipment (PPE) Protocol
All personnel must adhere to the following PPE requirements when handling Veratridine. The

level of protection may be scaled based on the quantity of the substance being handled and

the nature of the procedure.

Required PPE
Gloves: Wear chemical-impermeable gloves, such as nitrile or powder-free latex.[1][3]

Double gloving is recommended for enhanced protection.[1] Contaminated gloves should be

replaced immediately.[1]

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[4]

A face shield may be necessary for procedures with a splash hazard.[5]

Respiratory Protection:

For handling small quantities in a well-ventilated area, a dust respirator is required.[1]
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In cases of inadequate ventilation or potential for aerosol generation, a NIOSH-approved

air-purifying respirator with a HEPA filter must be used.[2][6]

For major spills or emergencies, a full-face, positive-pressure, self-contained breathing

apparatus (SCBA) is mandatory.[1][5]

Body Protection:

For quantities up to 500 grams, a standard laboratory coat is suitable.[1]

For quantities up to 1 kilogram, a disposable, low-permeability coverall is recommended.

[1]

For all applications, long-sleeved clothing and an impervious apron should be worn.[4][7]

Footwear: Protective shoe covers should be worn.[1] For emergency situations, chemical-

resistant boots are required.[5]

Operational Handling and Emergency Procedures
Strict adherence to the following procedures is critical to minimize the risk of exposure to

Veratridine.

Standard Handling Procedures
Ventilation: Always handle Veratridine in a well-ventilated area, preferably within a certified

chemical fume hood.[1][8]

Avoid Dust Formation: Take precautions to avoid the generation of dust.[1][7]

Personal Hygiene: Do not eat, drink, or smoke in areas where Veratridine is handled or

stored.[1][2] Always wash hands thoroughly with soap and water after handling.[1]

Container Management: Keep containers of Veratridine securely sealed when not in use.[1]

[2]

Spill Response Protocol
Minor Spills:
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Immediately clean up any spills.[1]

Wear appropriate PPE, including a dust respirator, gloves, and safety glasses.[1]

Use dry clean-up methods and avoid generating dust.[1][6]

Dampen the spilled material with water to prevent it from becoming airborne before

sweeping.[1]

Collect the material in a suitable, labeled container for disposal.[1]

Decontaminate the area and all equipment after clean-up.[1]

Major Spills:

Evacuate all personnel from the area and move upwind.[1]

Alert emergency responders and inform them of the nature of the hazard.[1]

Only trained personnel with full-body protective clothing and SCBA should enter the spill

area.[1]

Contain the spill using sand, earth, or vermiculite.[1]

Collect the spilled material into labeled containers for disposal.[1]

Disposal Plan
All Veratridine waste must be handled as hazardous chemical waste and disposed of in

accordance with all local, state, and federal regulations.[1]

Waste Disposal Steps
Collection: Collect all solid residues, contaminated PPE, and cleaning materials into a

labeled, sealed drum for disposal.[1]

Labeling: Clearly label the waste container as "Hazardous Waste: Veratridine".

Storage: Store the waste in a designated, secure area away from incompatible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-253825.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://www.benchchem.com/product/b1662332?utm_src=pdf-body
https://datasheets.scbt.com/sc-201075.pdf
https://datasheets.scbt.com/sc-201075.pdf
https://www.benchchem.com/product/b1662332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Arrange for disposal through a certified hazardous waste disposal service.

For trace amounts of Veratridine that are not on a "flush list," an alternative disposal method is

to:

Mix the medicine with an unappealing substance like dirt or cat litter (do not crush tablets or

capsules).[9]

Place the mixture in a sealed plastic bag.[9]

Dispose of the bag in the trash.[9]

Workflow for Safe Handling of Veratridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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